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Compound of Interest

Compound Name: 5-Ethyl-2-methylpyridine

Cat. No.: B142974

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of 5-Ethyl-2-methylpyridine is paramount. This guide provides immediate, essential
safety protocols, operational plans, and disposal procedures to foster a secure laboratory

environment.

Hazard Summary: 5-Ethyl-2-methylpyridine is a combustible liquid that is harmful if
swallowed and toxic in contact with skin or if inhaled.[1][2] It is known to cause severe skin
burns and eye damage and is harmful to aquatic life.[1][2][3] Adherence to the following safety
measures is critical to mitigate risks.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure. The following table summarizes
the mandatory PPE for handling 5-Ethyl-2-methylpyridine.
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Personal Protective o
Body Part . Specifications and Usage
Equipment

Must be worn at all times to
Safety Goggles and Face ]
Eyes/Face protect against splashes and

Shield
vapors.[1][2][4]

Nitrile or butyl rubber gloves
] ] are recommended.[4][5]
Hands Chemical-Resistant Gloves
Inspect for tears or punctures

before each use.

A fully buttoned, flame-

retardant lab coat should be
Body Laboratory Coat ] )

worn to protect against skin

contact.[1][2][4]

All handling of 5-Ethyl-2-
methylpyridine must be
conducted in a certified
chemical fume hood to
minimize inhalation exposure.
[4][5] If a fume hood is not
available, a NIOSH-approved

Respiratory Fume Hood or Respirator

respirator with appropriate
organic vapor cartridges is

required.[6]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 5-Ethyl-2-methylpyridine is crucial for safety and
experimental integrity.

1. Preparation and Engineering Controls:

o Ventilation: Ensure the laboratory is well-ventilated.[5] All work with 5-Ethyl-2-
methylpyridine must be performed in a certified chemical fume hood.[4][5]
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Emergency Equipment: Confirm that an emergency eyewash station and safety shower are
readily accessible and have been recently tested.[7]

Material Gathering: Assemble all necessary chemicals, equipment, and waste containers
within the fume hood before commencing work to minimize movement in and out of the
containment area.

. Handling the Chemical:
Don PPE: Put on all required PPE as detailed in the table above.

Grounding: Ground and bond containers when transferring the liquid to prevent static
discharge, as it is a combustible liquid.[1]

Weighing and Transfer: Carefully weigh and transfer 5-Ethyl-2-methylpyridine within the
fume hood. Use non-sparking tools.[8]

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and
well-ventilated area away from heat, sparks, and open flames.[5][9] It should be stored
locked up.[8][9]

. Post-Handling and Cleanup:

Decontamination: Wipe down the work area with an appropriate solvent, followed by soap
and water.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items, such as gloves, in the designated hazardous waste container.

Hygiene: Wash hands thoroughly with soap and water after handling is complete.[9]
Emergency Procedures
In the event of accidental exposure, immediate action is critical.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station, holding the eyelids open. Seek immediate medical
attention.[1][9]
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o Skin Contact: Remove all contaminated clothing immediately and wash the affected area
with plenty of water and soap for at least 15 minutes. Seek immediate medical attention.[2]

[9]

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[1][9]

 Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water and seek immediate
medical attention.[2][8]

Disposal Plan

Proper disposal of 5-Ethyl-2-methylpyridine and associated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: All waste containing 5-Ethyl-2-methylpyridine, including contaminated
consumables (e.g., gloves, paper towels, pipette tips) and spill cleanup materials, must be
treated as hazardous waste.

o Waste Segregation: Collect all liquid and solid waste in separate, clearly labeled, and sealed
containers. Do not mix with other waste streams unless explicitly permitted by your
institution's safety protocols.

e Environmental Precautions: Do not empty into drains or allow it to contaminate ground or
surface water.[1][2]

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous waste.[4] After rinsing, containers should be
disposed of in accordance with institutional and local regulations.

o Final Disposal: All hazardous waste must be disposed of through a licensed professional
waste disposal service or a chemical incinerator, in accordance with all federal, state, and
local regulations.[7]

Quantitative Data Summary
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Property

Value

CAS Number

104-90-5[1][9]

Molecular Formula

CsH11N[10]

Boiling Point 178 °C[9][10]
Flash Point 66.11 °C - 68 °C (closed cup)[2][11]
Density 0.919 g/mL at 25 °C[10]

Oral LD50 (Rat)

1,737 mg/kg[9]

Dermal LD50 (Rabbit)

1,000 mg/kg[8]

Water Solubility

12.0 g/L[9]

Workflow for Safe Handling of 5-Ethyl-2-

methylpyridine
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Caption: Workflow for the safe handling of 5-Ethyl-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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